Cas no 2803819-73-8 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2803819-73-8
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• MDL: MFCD32560287
• CID: 5615042
• PubChem ID: 85842628
• Update Time: 2025-07-15

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• MDL： MFCD32560287
• Inchi： 1S/C18H17NO2/c1-21-18(20)17(19)13-16-11-9-15(10-12-16)8-7-14-5-3-2-4-6-14/h2-6,9-12,17H,13,19H2,1H3
• InChI Key： GUBFRLXTFWCPKG-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC(C#CC2C=CC=CC=2)=CC=1)N)OC

Additional information on Not Yet Assigned

Introduction to Compound with CAS No. 2803819-73-8 and Product Name: Not Yet Assigned

The compound with the CAS number 2803819-73-8 represents a significant area of interest in the field of chemical and biomedical research. Despite the current absence of an officially assigned product name, this compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance in the context of recent advancements in the pharmaceutical and biotechnology sectors.

Chemically, the compound with CAS no. 2803819-73-8 exhibits a complex molecular structure that distinguishes it from other known substances. Its molecular formula and bonding patterns suggest a high degree of versatility, which could be exploited for developing novel therapeutic agents. The compound’s stability under various conditions makes it a promising candidate for further investigation in controlled laboratory environments.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex biological targets. The unique properties of CAS no. 2803819-73-8 align well with these requirements, offering potential benefits in drug discovery and development. Studies have begun to explore its interactions with biological receptors and enzymes, which could pave the way for new treatments targeting a range of diseases.

In particular, the compound’s ability to modulate certain cellular pathways has been a focal point of investigation. Preliminary findings indicate that it may have inhibitory effects on specific enzymes involved in inflammation and oxidative stress, two key factors in numerous chronic diseases. This aligns with the broader trend in pharmaceutical research towards developing targeted therapies that minimize side effects while maximizing efficacy.

The synthesis of CAS no. 2803819-73-8 has also been a subject of interest among synthetic chemists. The development of efficient synthetic routes not only ensures a stable supply of the compound for research purposes but also opens up possibilities for structural modifications. These modifications could enhance its pharmacological properties, making it more suitable for clinical applications.

One of the most exciting aspects of this compound is its potential in combination therapies. The ability to synergize multiple compounds can often lead to more effective treatment outcomes than single-agent therapies. The unique chemical profile of CAS no. 2803819-73-8 suggests that it could be a valuable component in such combination strategies, particularly in oncology where multi-targeted approaches are increasingly recognized as essential.

As research progresses, the understanding of CAS no. 2803819-73-8 will undoubtedly expand, revealing new applications and refining its role in biomedical science. The absence of an assigned product name at this stage underscores the early stages of its exploration but also highlights its untapped potential. Future studies will likely focus on optimizing its synthesis, understanding its mechanism of action, and evaluating its safety and efficacy in preclinical models.

The implications of these findings extend beyond academic research. For industries involved in drug development, compounds like CAS no. 2803819-73-8 represent a crucial resource for innovation. As regulatory pathways become more streamlined for novel therapeutics, such compounds could accelerate the transition from laboratory discovery to market-ready products.

In conclusion, while the product name for CAS no. 2803819-73-8 remains unassigned, its significance in chemical and biomedical research is undeniable. The ongoing investigations into its properties and potential applications underscore its importance as a candidate for future therapeutic developments. As scientists continue to unravel its mysteries, this compound is poised to play a vital role in advancing our understanding and treatment of various diseases.